Cas no 55980-45-5 (N-(4-Methylphenylmethyl)tert-butylamine)

• Product Name: N-(4-Methylphenylmethyl)tert-butylamine
• CAS No: 55980-45-5
• Molecular Formula: C₁₂H₁₉N
• Molecular Weight: 177.28596
• CID: 858807
• PubChem ID: 4721428

N-(4-Methylphenylmethyl)tert-butylamine Properties

Names and Identifiers

• N-(4-Methylphenylmethyl)tert-butylamine
• C78306
• 4-Methylbenzyl tert-butylamine
• 2-methyl-N-[(4-methylphenyl)methyl]propan-2-amine
• tert-butyl[(4-methylphenyl)methyl]amine
• EN300-167217
• N-(TERT-BUTYL)-N-(4-METHYLBENZYL)AMINE
• SCHEMBL8040670
• AKOS000133052
• 2-methyl-N-(4-methylbenzyl)propan-2-amine
• CS-0236060
• 55980-45-5

• InChIKey： BTOKYMQGPPWSTM-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H19N/c1-10-5-7-11(8-6-10)9-13-12(2,3)4/h5-8,13H,9H2,1-4H3
• SMILES： CC1=CC=C(C=C1)CNC(C)(C)C

Computed Properties

• Exact Mass: 177.151749610g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 177.151749610g/mol
• Heavy Atom Count: 13
• Complexity: 138
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 12Ų